Cas no 2058319-71-2 (19-alkyne Cholesterol)

• Product Name: 19-alkyne Cholesterol
• CAS No: 2058319-71-2
• MF: C₂₈H₄₄O
• MW: 396.648368835449
• CID: 6844145
• PubChem ID: 166603845
• Update Time: 2025-07-23

19-alkyne Cholesterol Chemical and Physical Properties

Names and Identifiers

• eChol
• 2058319-71-2
• PD163894
• 19-alkyne Cholesterol
• GLXC-26609
• 19-Alkynecholesterol

• Inchi： 1S/C28H44O/c1-6-28-17-14-22(29)18-21(28)10-11-23-25-13-12-24(20(4)9-7-8-19(2)3)27(25,5)16-15-26(23)28/h1,10,19-20,22-26,29H,7-9,11-18H2,2-5H3/t20-,22+,23+,24-,25+,26+,27-,28+/m1/s1
• InChI Key： WJAIXDUKNKCGOR-YRPOHEEZSA-N
• SMILES： O[C@H]1CC[C@@]2(C#C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 396.339216023Da
• Monoisotopic Mass: 396.339216023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 19-alkyne Cholesterol

Introduction to 19-alkyne Cholesterol (CAS No. 2058319-71-2)

19-alkyne Cholesterol (CAS No. 2058319-71-2) is a specialized biochemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, characterized by its unique alkyne functional group attached to the cholesterol backbone, represents a promising tool for various applications in drug discovery and molecular biology. The alkyne moiety introduces a reactive site that can be utilized for further chemical modifications, making it a valuable intermediate in the synthesis of complex molecules.

The cholesterol moiety itself is a well-known sterol that plays a crucial role in cell membrane structure and function. Its incorporation into synthetic molecules often enhances their membrane permeability and stability, which are critical factors in drug design. The combination of cholesterol with an alkyne group opens up new possibilities for the development of novel therapeutic agents, particularly in the realm of targeted drug delivery systems.

Recent advancements in the field of click chemistry have highlighted the utility of alkynes in constructing biologically relevant molecules. 19-alkyne Cholesterol serves as an excellent precursor for the development of probes and reporters that can be used to study cholesterol metabolism and signaling pathways. Its applications in fluorescence-based assays have been particularly noteworthy, enabling researchers to visualize and quantify cholesterol dynamics in living cells with high precision.

One of the most exciting developments involving 19-alkyne Cholesterol is its use in the creation of lipid-based drug delivery systems. These systems leverage the natural affinity of cholesterol for cell membranes to enhance the uptake and retention of therapeutic payloads. By incorporating alkynes into these formulations, researchers can further modify the properties of the delivery vehicles, such as their size, stability, and targeting specificity. This has led to promising results in preclinical studies, where 19-alkyne Cholesterol-based nanoparticles have demonstrated improved efficacy compared to conventional delivery methods.

The synthesis of 19-alkyne Cholesterol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the alkyne group at the 19-position of cholesterol is typically achieved through metal-catalyzed coupling reactions, such as Sonogashira coupling or Buchwald-Hartwig coupling. These reactions require precise control over reaction conditions, including temperature, solvent choice, and catalyst selection, to achieve optimal results.

In addition to its pharmaceutical applications, 19-alkyne Cholesterol has found utility in biochemical research as a tool for studying lipid-protein interactions. The alkyne group provides a handle for site-specific labeling using biotinylation or fluorophores, allowing researchers to track cholesterol-containing lipids in complex biological systems. This has been particularly valuable in understanding the role of cholesterol in processes such as endocytosis, exocytosis, and membrane fusion.

The growing interest in 19-alkyne Cholesterol has also spurred innovation in synthetic methodologies. Researchers are continually exploring new ways to functionalize this compound, with the aim of expanding its applications further. For instance, recent studies have demonstrated the use of 19-alkyne Cholesterol as a building block for constructing artificial cell membranes that mimic natural lipid compositions but with enhanced functionalities.

From a commercial perspective, 19-alkyne Cholesterol is being produced by specialized chemical companies that cater to the needs of academic and industrial researchers. These companies adhere to stringent quality control measures to ensure that the compound meets the high standards required for research applications. As demand for this compound grows, it is expected that new production techniques will be developed to meet increasing market needs.

The future prospects for 19-alkyne Cholesterol are bright, with ongoing research suggesting numerous potential applications across multiple disciplines. Whether it is used as a tool for drug discovery or as a component in advanced biomaterials, this compound continues to push the boundaries of what is possible in synthetic chemistry and biotechnology.